Cas no 1258615-41-6 (6-(3-Aminocarbonylphenyl)-2-formylphenol)

• Product Name: 6-(3-Aminocarbonylphenyl)-2-formylphenol
• CAS No: 1258615-41-6
• MF: C₁₄H₁₁NO₃
• MW: 241.242043733597
• MDL: MFCD18086623
• CID: 2760897
• PubChem ID: 53220403
• Update Time: 2025-08-04

6-(3-Aminocarbonylphenyl)-2-formylphenol Chemical and Physical Properties

Names and Identifiers

• DTXSID60685150
• 3'-Formyl-2'-hydroxy[1,1'-biphenyl]-3-carboxamide
• 1258615-41-6
• MFCD18086623
• 6-(3-AMINOCARBONYLPHENYL)-2-FORMYLPHENOL
• SCHEMBL2560703
• 6-(3-Aminocarbonylphenyl)-2-formylphenol, 95%
• 6-(3-Aminocarbonylphenyl)-2-formylphenol

• MDL： MFCD18086623
• Inchi： 1S/C14H11NO3/c15-14(18)10-4-1-3-9(7-10)12-6-2-5-11(8-16)13(12)17/h1-8,17H,(H2,15,18)
• InChI Key： KLXHRBZSZOEFTR-UHFFFAOYSA-N
• SMILES： OC1C(C=O)=CC=CC=1C1C=CC=C(C(N)=O)C=1

Computed Properties

• Exact Mass: 241.07389321Da
• Monoisotopic Mass: 241.07389321Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 80.4Ų

Additional information on 6-(3-Aminocarbonylphenyl)-2-formylphenol

Recent Advances in the Study of 6-(3-Aminocarbonylphenyl)-2-formylphenol (CAS: 1258615-41-6)

The compound 6-(3-Aminocarbonylphenyl)-2-formylphenol (CAS: 1258615-41-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the unique structural features of 6-(3-Aminocarbonylphenyl)-2-formylphenol, which make it a promising candidate for targeting specific biological pathways. The compound's ability to interact with key enzymes and receptors has been demonstrated in vitro, suggesting its utility in the development of novel therapeutics for diseases such as cancer and inflammatory disorders.

One of the most notable advancements in the study of this compound is its role as a selective inhibitor of certain kinases involved in cell proliferation. Researchers have employed advanced computational modeling and high-throughput screening techniques to elucidate the binding mechanisms of 6-(3-Aminocarbonylphenyl)-2-formylphenol, providing valuable insights into its mode of action.

In addition to its kinase inhibitory properties, recent investigations have explored the compound's potential as an anti-inflammatory agent. Preliminary results indicate that 6-(3-Aminocarbonylphenyl)-2-formylphenol can modulate the activity of pro-inflammatory cytokines, offering a new avenue for the treatment of chronic inflammatory conditions.

The synthesis of 6-(3-Aminocarbonylphenyl)-2-formylphenol has also been optimized in recent studies, with researchers developing more efficient and scalable methods for its production. These advancements are critical for ensuring the compound's availability for further preclinical and clinical studies.

Despite these promising findings, challenges remain in the development of 6-(3-Aminocarbonylphenyl)-2-formylphenol as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future research. Nevertheless, the compound's unique properties and demonstrated biological activities make it a compelling subject for ongoing investigation.

In conclusion, the latest research on 6-(3-Aminocarbonylphenyl)-2-formylphenol (CAS: 1258615-41-6) underscores its potential as a versatile tool in drug discovery. Continued exploration of its mechanisms of action and therapeutic applications will be essential for translating these findings into clinical benefits.